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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting kinetic studies

on the release of hydrogen from ammonia borane (NH₃BH₃). Ammonia borane is a

promising hydrogen storage material due to its high hydrogen content (19.6 wt%) and stability.

[1][2] Understanding the kinetics of hydrogen release is crucial for the development of efficient

and practical hydrogen storage and delivery systems.

The primary methods for hydrogen release from ammonia borane are thermal decomposition,

catalytic dehydrogenation, and hydrolysis.[2] This document will cover the kinetic analysis and

experimental protocols for each of these methods.

Thermal Decomposition of Ammonia Borane
Thermal decomposition, or thermolysis, involves heating ammonia borane to induce the

release of hydrogen. This process typically occurs in multiple steps at elevated temperatures.

The dehydrogenation of neat ammonia borane generally starts at temperatures around 90-

110°C.[3][4]

Kinetic Parameters
The thermal decomposition of ammonia borane is a complex process, and its kinetics can be

influenced by factors such as heating rate and the presence of additives. The activation energy
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(Ea) for the initial dehydrogenation step of pure ammonia borane has been reported to be as

high as 168 kJ mol⁻¹.[5]

Method
Key Kinetic
Parameters

Conditions Reference

Thermal

Decomposition
Ea: ~168 kJ mol⁻¹

Solid-state, non-

isothermal
[5]

Thermal

Decomposition with Si

Nanoparticles

Reduced activation

energy
Isothermal, 90-150°C [6]

Experimental Protocol: Thermogravimetric Analysis
(TGA)
Thermogravimetric analysis is a fundamental technique to study the thermal decomposition of

ammonia borane by monitoring its mass loss as a function of temperature.

Objective: To determine the onset temperature of decomposition and the mass loss associated

with hydrogen release.

Materials:

Ammonia Borane (NH₃BH₃)

TGA Instrument

Inert gas (e.g., Argon or Nitrogen)

Procedure:

Place a small, accurately weighed sample of ammonia borane (typically 1-5 mg) into a TGA

crucible.

Place the crucible in the TGA furnace.
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Purge the furnace with an inert gas at a constant flow rate (e.g., 50 ml/min) to provide an

inert atmosphere.[6]

Heat the sample from room temperature to a final temperature (e.g., 250°C) at a constant

heating rate (e.g., 3°C/min).[6]

Record the mass loss of the sample as a function of temperature.

The resulting TGA curve will show distinct steps corresponding to mass loss events, which

primarily correspond to the release of hydrogen. The derivative of the TGA curve (DTG) can

be used to identify the temperatures of maximum decomposition rates.

Catalytic Dehydrogenation of Ammonia Borane
The use of catalysts can significantly lower the temperature required for hydrogen release and

improve the reaction kinetics.[4][7] Various transition metal-based catalysts, particularly those

based on ruthenium, have been shown to be effective.[7]

Kinetic Parameters
Catalytic dehydrogenation can proceed at near-ambient temperatures. The reaction kinetics

are often studied by measuring the rate of hydrogen evolution over time.

Catalyst
Apparent
Activation
Energy (Ea)

Reaction
Order

Conditions Reference

Ru/C

Similar for a

series of

catalysts

Varied from

positive to

negative with

increasing AB

concentration for

Ru/TiO₂

Methanol

solvent, semi-

batch reactor

[7]

Nano-nickel - -
Isothermal

decomposition
[8]
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Experimental Protocol: Isothermal Hydrogen Release
Measurement
This protocol describes the measurement of hydrogen released from a solution of ammonia
borane in the presence of a heterogeneous catalyst.

Objective: To determine the rate of hydrogen release and calculate kinetic parameters such as

the turnover frequency (TOF).

Materials:

Ammonia Borane (NH₃BH₃)

Heterogeneous Catalyst (e.g., Ru/C)

Solvent (e.g., methanol or an ionic liquid)[7][9]

Reaction flask (two-neck round bottom flask)

Magnetic stirrer and stir bar

Constant temperature bath

Gas burette or mass flow controller to measure the volume of evolved gas

Inert gas supply (e.g., Argon)

Procedure:

Place a known amount of the catalyst into the reaction flask.

Add a magnetic stir bar to the flask.

Seal the flask and purge with an inert gas.

Inject a known volume of the solvent into the flask and allow it to reach thermal equilibrium in

the constant temperature bath with stirring.
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Prepare a stock solution of ammonia borane in the same solvent of a known concentration.

Inject a specific volume of the ammonia borane solution into the reaction flask to initiate the

reaction.

Immediately start monitoring the volume of hydrogen gas evolved over time using a gas

burette or a mass flow controller.

Record the volume of hydrogen released at regular time intervals until the reaction ceases.

The initial rate of hydrogen release can be determined from the slope of the initial linear

portion of the volume vs. time plot.

Repeat the experiment at different temperatures to determine the activation energy using the

Arrhenius equation.

Hydrolysis of Ammonia Borane
Ammonia borane can react with water in a hydrolysis reaction to release hydrogen. This

reaction is typically slow but can be significantly accelerated by catalysts.[2] Ideally, one mole

of ammonia borane reacts with two moles of water to produce three moles of hydrogen.[2]

Kinetic Parameters
The hydrolysis of ammonia borane is often studied in the presence of a catalyst to achieve

practical hydrogen release rates. A Langmuir-Hinshelwood kinetic model is often used to

describe the reaction on a catalyst surface.[10][11]

Catalyst
Activation
Energy (Ea)

Adsorption
Energy
(ΔHads)

Conditions Reference

Ru/C 76 ± 0.1 kJ mol⁻¹
-42.3 ± 0.33 kJ

mol⁻¹

Aqueous

solution, 16-55°C
[11]

Cu-MOF-74 32.1 kJ mol⁻¹ - Aqueous solution [12]
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Experimental Protocol: Catalytic Hydrolysis in a Batch
Reactor
This protocol outlines the procedure for studying the kinetics of ammonia borane hydrolysis

using a solid catalyst in an aqueous solution.

Objective: To measure the rate of hydrogen production from the hydrolysis of ammonia borane
and determine the reaction kinetics.

Materials:

Ammonia Borane (NH₃BH₃)

Deionized Water

Solid Catalyst (e.g., Ru/C)

Reaction vessel (e.g., a jacketed glass reactor)

Magnetic stirrer and stir bar

Constant temperature water circulator

Gas collection apparatus (e.g., gas burette)

pH meter (optional)

Procedure:

Add a known mass of the catalyst to the reaction vessel.

Add a specific volume of deionized water and the magnetic stir bar.

Seal the reactor and connect it to the gas collection apparatus.

Use the water circulator to bring the reactor to the desired reaction temperature (e.g., 25°C).

Dissolve a known amount of ammonia borane in a small amount of deionized water.
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Inject the ammonia borane solution into the reactor to start the hydrolysis reaction, ensuring

vigorous stirring to suspend the catalyst particles.

Monitor and record the volume of hydrogen evolved over time.

The reaction is complete when no more gas is evolved.

The rate of reaction can be determined from the rate of hydrogen evolution.

To investigate the effect of reactant concentrations, vary the initial concentrations of

ammonia borane and the amount of catalyst.

Perform experiments at different temperatures to calculate the activation energy.
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Caption: Workflow for Thermal Decomposition Analysis using TGA.
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Caption: Workflow for Catalytic Dehydrogenation Kinetics.
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Caption: Workflow for Ammonia Borane Hydrolysis Study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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